Cas no 773851-39-1 (3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole)

• Product Name: 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole
• CAS No: 773851-39-1
• MF: C₁₃H₂₃BrINSi
• MW: 428.22239613533
• CID: 3234636
• PubChem ID: 86003572
• Update Time: 2025-06-14

3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE, 3-BROMO-4-IODO-1-[TRIS(1-METHYLETHYL)SILYL]-
• 773851-39-1
• 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole

• Inchi： 1S/C13H23BrINSi/c1-9(2)17(10(3)4,11(5)6)16-7-12(14)13(15)8-16/h7-11H,1-6H3
• InChI Key： BSEYZRYBXFKYEB-UHFFFAOYSA-N
• SMILES： IC1C(=CN(C=1)[Si](C(C)C)(C(C)C)C(C)C)Br

Computed Properties

• Exact Mass: 426.98279Da
• Monoisotopic Mass: 426.98279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Solubility: Chloroform; Dichloromethane; Ethyl Acetate

3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole

Comprehensive Overview of 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole (CAS No. 773851-39-1)

The compound 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole (CAS No. 773851-39-1) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of pharmaceutical research, material science, and organic synthesis. With its unique structural features, including a bromine and iodine substitution pattern on the pyrrole ring, this compound serves as a versatile building block for the development of advanced small-molecule drugs and functional materials. Its triisopropylsilyl (TIPS) protecting group further enhances its stability and reactivity, making it a valuable reagent in modern synthetic chemistry.

In recent years, the demand for halogenated pyrrole derivatives like 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole has surged due to their pivotal role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are critical for constructing complex biaryl and alkyne frameworks, which are foundational in drug discovery and agrochemical development. Researchers are particularly interested in this compound's ability to act as a precursor for N-heterocyclic scaffolds, which are prevalent in FDA-approved drugs targeting cancer, infectious diseases, and neurological disorders.

Another area where 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole shines is in the design of organic electronic materials. The pyrrole core, when functionalized with heavy halogens, exhibits intriguing optoelectronic properties, making it a candidate for OLEDs (organic light-emitting diodes) and conductive polymers. With the global push toward sustainable technologies, this compound's potential in green chemistry applications is also being explored, particularly in catalysis and renewable energy systems.

From a synthetic chemistry perspective, the TIPS group in 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole offers exceptional steric protection, enabling selective functionalization at other positions of the pyrrole ring. This attribute is invaluable for multi-step syntheses, where chemoselectivity is paramount. Moreover, the compound's crystalline nature and high purity make it a reliable choice for X-ray crystallography studies, aiding in the elucidation of molecular structures and intermolecular interactions.

As the scientific community continues to explore innovative synthetic routes and applications for 3-Bromo-4-iodo-1-(triisopropylsilyl)-1H-pyrrole, its relevance in cutting-edge research remains undisputed. Whether in medicinal chemistry, materials engineering, or methodology development, this compound exemplifies the synergy between structural complexity and functional versatility. For laboratories and industries seeking high-performance intermediates, it stands as a cornerstone of modern organic synthesis.